Cas no 275826-46-5 ((S)-3-Amino-3-(1-naphthyl)-propionic Acid)

• Product Name: (S)-3-Amino-3-(1-naphthyl)-propionic Acid
• CAS No: 275826-46-5
• MF: C₁₃H₁₃NO₂
• MW: 215.24782
• MDL: MFCD04113670
• CID: 248125
• PubChem ID: 2761791
• Update Time: 2024-10-30

(S)-3-Amino-3-(1-naphthyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(naphthalen-1-yl)propanoic acid
• (S)-3-Amino-3-(1-naphthyl)-propionic aci
• (S)-3-AMINO-3-(1-NAPHTHYL)-PROPIONIC ACID
• (S)- 3-Amino-3-(1-naphthylphenyl)-propionic acid
• AC1MC5R7
• CTK4F9925
• MolPort-003-794-406
• PubChem24013
• N12453
• MFCD04113670
• CS-0179082
• PS-12504
• (3S)-3-amino-3-naphthalen-1-ylpropanoic acid
• DTXSID70375919
• (S)-3-AMINO-3-(1-NAPHTHYL)-PROPIONICACID
• (3S)-3-AMINO-3-(NAPHTHALEN-1-YL)PROPANOIC ACID
• 1-Naphthalenepropanoic acid, beta-amino-, (betaS)-
• AKOS010393433
• 275826-46-5
• (S)-3-Amino-3-(naphthalen-1-yl)propanoicacid
• SCHEMBL16541031
• (S)-3-Amino-3-(1-naphthyl)propionic acid
• EN300-213224
• AC-22056
• (S)-3-Amino-3-(1-naphthyl)-propionic Acid

• MDL： MFCD04113670
• Inchi： InChI=1S/C13H13NO2/c14-12(8-13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8,14H2,(H,15,16)/t12-/m0/s1
• InChI Key： BIOQBKBTOAMMDG-LBPRGKRZSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.252
• Boiling Point: 412.3°Cat760mmHg
• Flash Point: 203.2°C
• PSA: 63.32000
• LogP: 3.01460